Cas no 54623-37-9 (4-Octanone, 5-hydroxy-3,3,6,6-tetramethyl-)

4-Octanone, 5-hydroxy-3,3,6,6-tetramethyl- structure
54623-37-9 structure
Product Name:4-Octanone, 5-hydroxy-3,3,6,6-tetramethyl-
CAS No:54623-37-9
MF:C12H24O2
MW:200.317764282227
CID:354077
PubChem ID:44721105
Update Time:2025-04-19

4-Octanone, 5-hydroxy-3,3,6,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Octanone, 5-hydroxy-3,3,6,6-tetramethyl-
    • 5-hydroxy-3,3,6,6-tetramethyloctan-4-one
    • DTXSID20660428
    • 54623-37-9
    • Inchi: 1S/C12H24O2/c1-7-11(3,4)9(13)10(14)12(5,6)8-2/h9,13H,7-8H2,1-6H3
    • InChI Key: FLJKXUVXDVPJFK-UHFFFAOYSA-N
    • SMILES: OC(C(C(C)(C)CC)=O)C(C)(C)CC

Computed Properties

  • Exact Mass: 200.17772
  • Monoisotopic Mass: 200.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3A^2
  • XLogP3: 3.2

Experimental Properties

  • PSA: 37.3
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent